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2-Cyclohexyl-4,4-dimethyl-4,5-dihydroisothiazolo[5,4-c]quinoline-1(2H)-thione 2-Cyclohexyl-4,4-dimethyl-4,5-dihydroisothiazolo[5,4-c]quinoline-1(2H)-thione
Brand Name: Vulcanchem
CAS No.: 325732-65-8
VCID: VC0402869
InChI: InChI=1S/C18H22N2S2/c1-18(2)16-15(13-10-6-7-11-14(13)19-18)17(21)20(22-16)12-8-4-3-5-9-12/h6-7,10-12,19H,3-5,8-9H2,1-2H3
SMILES: CC1(C2=C(C3=CC=CC=C3N1)C(=S)N(S2)C4CCCCC4)C
Molecular Formula: C18H22N2S2
Molecular Weight: 330.5g/mol

2-Cyclohexyl-4,4-dimethyl-4,5-dihydroisothiazolo[5,4-c]quinoline-1(2H)-thione

CAS No.: 325732-65-8

Main Products

VCID: VC0402869

Molecular Formula: C18H22N2S2

Molecular Weight: 330.5g/mol

2-Cyclohexyl-4,4-dimethyl-4,5-dihydroisothiazolo[5,4-c]quinoline-1(2H)-thione - 325732-65-8

CAS No. 325732-65-8
Product Name 2-Cyclohexyl-4,4-dimethyl-4,5-dihydroisothiazolo[5,4-c]quinoline-1(2H)-thione
Molecular Formula C18H22N2S2
Molecular Weight 330.5g/mol
IUPAC Name 2-cyclohexyl-4,4-dimethyl-5H-[1,2]thiazolo[5,4-c]quinoline-1-thione
Standard InChI InChI=1S/C18H22N2S2/c1-18(2)16-15(13-10-6-7-11-14(13)19-18)17(21)20(22-16)12-8-4-3-5-9-12/h6-7,10-12,19H,3-5,8-9H2,1-2H3
Standard InChIKey GTKBBWMCGKGOSP-UHFFFAOYSA-N
SMILES CC1(C2=C(C3=CC=CC=C3N1)C(=S)N(S2)C4CCCCC4)C
Canonical SMILES CC1(C2=C(C3=CC=CC=C3N1)C(=S)N(S2)C4CCCCC4)C
PubChem Compound 737914
Last Modified Nov 11 2021
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